4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3-(trifluoromethyl)benzoate

• IUPAC Name: [4-oxo-6-[[5-(thiophene-2-carbonylamino)-1,3,4-thiadiazol-2-yl]sulfanylmethyl]pyran-3-yl] 3-(trifluoromethyl)benzoate
• InChI: InChI=1S/C21H12F3N3O5S3/c22-21(23,24)12-4-1-3-11(7-12)18(30)32-15-9-31-13(8-14(15)28)10-34-20-27-26-19(35-20)25-17(29)16-5-2-6-33-16/h1-9H,10H2,(H,25,26,29)
• InChI Key: NBJQQSFKPFZWMP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)C(=O)OC2=COC(=CC2=O)CSC3=NN=C(S3)NC(=O)C4=CC=CS4
• Molecular Formula: C21H12F3N3O5S3
• Molecular Weight: 539.5 g/mol

Description

4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3-(trifluoromethyl)benzoate is a useful research compound. Its molecular formula is C21H12F3N3O5S3 and its molecular weight is 539.52. The purity is usually 95%.
BenchChem offers high-quality 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3-(trifluoromethyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-oxo-6-(((5-(thiophene-2-carboxamido)-1,3,4-thiadiazol-2-yl)thio)methyl)-4H-pyran-3-yl 3-(trifluoromethyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Thiophene and thiadiazole derivatives are synthesized through various methods, including the coupling of diazo compounds with cyanoacetate or acetoacetate to yield a range of heterocyclic compounds such as pyrazoles, isoxazoles, and pyrimidines (Mohareb et al., 2004). Novel organic ligands involving these cores have been developed for their binding with transition metals, leading to complexes that are studied for their structure and electrochemical properties (Myannik et al., 2018).

Applications in Medicinal Chemistry

The pharmacological significance of thiophene and thiadiazole moieties is well-documented, with many compounds exhibiting promising antibacterial, antifungal, anti-inflammatory, and anticancer activities. For example, a study on benzo[b]thiophene derivatives highlighted their wide spectrum of pharmacological properties, leading to the synthesis of new compounds with potential as antibacterial and antifungal agents (Isloor et al., 2010). Another research focused on the design and synthesis of pyrazole-thiophene-based amide derivatives, assessing their chemical reactivity and nonlinear optical (NLO) properties, demonstrating the versatility of these heterocyclic compounds in developing materials with desirable electronic properties (Kanwal et al., 2022).

Material Science and Organic Electronics

In the realm of organic electronics, thiophene-based polymers have been synthesized for applications in photovoltaic devices. The incorporation of thiophene units alongside other donor and acceptor moieties facilitates the fine-tuning of the electronic properties of conjugated polymers, which is crucial for enhancing the efficiency of organic solar cells (Chen et al., 2010).